Cas no 54304-66-4 (1H-Imidazolium, 1,3-diethyl-, bromide)

1H-Imidazolium, 1,3-diethyl-, bromide structure
54304-66-4 structure
Product Name:1H-Imidazolium, 1,3-diethyl-, bromide
CAS No:54304-66-4
MF:C7H13BrN2
MW:205.095520734787
MDL:MFCD18251308
CID:354927
PubChem ID:10878280
Update Time:2025-04-19

1H-Imidazolium, 1,3-diethyl-, bromide Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazolium, 1,3-diethyl-, bromide
    • 1,3-diethyl-1,2-dihydroimidazol-1-ium,bromide
    • 54304-66-4
    • 1,3-diethylimidazolium bromide
    • SCHEMBL557589
    • 1,3-diethyl-imidazolium-bromide
    • MFCD18251308
    • 1,3-diethylimidazol-1-ium;bromide
    • 1,3-Diethyl-1H-imidazol-3-ium bromide
    • MDL: MFCD18251308
    • Inchi: 1S/C7H13N2.BrH/c1-3-8-5-6-9(4-2)7-8;/h5-7H,3-4H2,1-2H3;1H/q+1;/p-1
    • InChI Key: CIKIMCLALRWQLU-UHFFFAOYSA-M
    • SMILES: [Br-].[N+]1(C=CN(CC)C=1)CC

Computed Properties

  • Exact Mass: 190.9245
  • Monoisotopic Mass: 204.02621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 73
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 8.8Ų

Experimental Properties

  • PSA: 9.14

1H-Imidazolium, 1,3-diethyl-, bromide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB289803-25 g
1,3-Diethylimidazolium bromide, 98%; .
54304-66-4 98%
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€106.40 2022-09-01
abcr
AB289803-50 g
1,3-Diethylimidazolium bromide, 98%; .
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AB289803-100 g
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abcr
AB289803-500 g
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abcr
AB289803-100g
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€271.50 2025-04-18
abcr
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